molecular formula C27H23N3O5 B2583751 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid CAS No. 2416230-63-0

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid

Cat. No.: B2583751
CAS No.: 2416230-63-0
M. Wt: 469.497
InChI Key: KYPUTOXEBNYOLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid features a 1,3-benzoxazole core substituted at position 2 with a piperazine moiety protected by a 9-fluorenylmethoxycarbonyl (FMOC) group and at position 5 with a carboxylic acid. The FMOC group is a widely used protecting group in peptide synthesis, enhancing solubility and stability during solid-phase synthesis .

Properties

IUPAC Name

2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H23N3O5/c31-25(32)17-9-10-24-23(15-17)28-26(35-24)29-11-13-30(14-12-29)27(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,31,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KYPUTOXEBNYOLB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NC3=C(O2)C=CC(=C3)C(=O)O)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H23N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Key Differences

The table below compares the target compound with structurally related FMOC-piperazine derivatives:

Compound Name Core Structure Substituents Molecular Formula Molecular Weight Key Features
Target Compound : 2-[4-(FMOC-piperazin-1-yl)]-1,3-benzoxazole-5-carboxylic acid 1,3-Benzoxazole - FMOC-piperazine at C2
- Carboxylic acid at C5
C₂₉H₂₄N₃O₅* ~518.5* Benzoxazole core; potential for conjugation via carboxylic acid
Methyl 4-(4-(2-Phenylquinoline-4-carbonyl)piperazin-1-yl)benzoate (C1) Quinoline - Phenylquinoline at C4
- Methyl benzoate at piperazine
C₂₈H₂₅N₃O₃ 463.5 Quinoline core; ester functionality; yellow/white solid
4-(4-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazin-2-yl)benzoic acid (HE-3508) Benzoic acid - FMOC-piperazine
- Tert-butoxycarbonyl (Boc) protection
C₃₁H₃₂N₂O₆ 528.6 Dual protection (FMOC/Boc); high purity (95%)
2-(6-(4-(FMOC-piperazin-1-yl)-4-oxoquinazolin-3(4H)-yl)acetic acid Quinazolinone - FMOC-piperazine at C6
- Acetic acid at C3
C₂₉H₂₆N₄O₅ 510.5 Quinazolinone core; acetic acid side chain; storage in inert atmosphere

*Note: The molecular formula and weight of the target compound are estimated based on structural analogs.

Key Observations:

Benzoxazoles exhibit moderate aromaticity compared to quinolines, which may alter solubility and reactivity .

Functional Groups :

  • The carboxylic acid at position 5 (target compound) enables conjugation or salt formation, unlike methyl esters (e.g., C1 ) or tert-butyl esters (e.g., HE-3508 ).
  • FMOC protection is consistent across analogs, suggesting shared synthetic utility in peptide and heterocycle synthesis .

Physicochemical Properties :

  • Analogs like C1 and HE-3508 are reported as solids, suggesting the target compound is likely a solid. However, specific data on melting points or solubility are unavailable.
  • Stability: The tert-butoxycarbonyl (Boc) group in HE-3508 offers acid-labile protection, whereas FMOC is base-labile, allowing orthogonal deprotection strategies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.